Cas no 1805490-75-8 (Ethyl 2-bromo-5-cyano-4-methoxybenzoate)

• Product Name: Ethyl 2-bromo-5-cyano-4-methoxybenzoate
• CAS No: 1805490-75-8
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4948358
• Update Time: 2025-10-15

Ethyl 2-bromo-5-cyano-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-cyano-4-methoxybenzoate

• Inchi： 1S/C11H10BrNO3/c1-3-16-11(14)8-4-7(6-13)10(15-2)5-9(8)12/h4-5H,3H2,1-2H3
• InChI Key： XFNPROGBHFNTQQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C#N)C=C1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-bromo-5-cyano-4-methoxybenzoate

Ethyl 2-bromo-5-cyano-4-methoxybenzoate (CAS No. 1805490-75-8): An Overview of Its Properties and Applications

Ethyl 2-bromo-5-cyano-4-methoxybenzoate (CAS No. 1805490-75-8) is a versatile organic compound with a unique combination of functional groups that make it an important intermediate in various chemical and pharmaceutical applications. This compound features a bromine atom, a cyano group, and a methoxy substituent, all attached to a benzene ring, with an ethyl ester group at the carboxylic acid position. These functionalities contribute to its reactivity and potential utility in synthetic chemistry and drug development.

The bromine atom in Ethyl 2-bromo-5-cyano-4-methoxybenzoate makes it an excellent leaving group, facilitating various substitution reactions. The presence of the cyano group provides a versatile handle for further functionalization, such as reduction to an amine or hydrolysis to a carboxylic acid. The methoxy substituent adds electron-donating properties to the molecule, influencing its reactivity and stability. The ethyl ester group can be hydrolyzed to the corresponding carboxylic acid, which can then undergo further transformations.

In recent years, Ethyl 2-bromo-5-cyano-4-methoxybenzoate has gained attention in the field of medicinal chemistry due to its potential as a building block for the synthesis of bioactive molecules. Research has shown that compounds with similar structural features have exhibited promising biological activities, including anti-inflammatory, anticancer, and antiviral properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibitory effects on cancer cell proliferation by targeting specific signaling pathways.

The synthetic versatility of Ethyl 2-bromo-5-cyano-4-methoxybenzoate is further highlighted by its use in the preparation of complex organic molecules. Its reactivity allows for the introduction of various functional groups through selective transformations, making it a valuable intermediate in the synthesis of pharmaceuticals and fine chemicals. For example, the bromine atom can be replaced with other nucleophiles to form new carbon-carbon or carbon-heteroatom bonds, while the cyano group can be converted into different functionalities depending on the desired application.

In addition to its role in synthetic chemistry, Ethyl 2-bromo-5-cyano-4-methoxybenzoate has been explored for its potential applications in materials science. The presence of the cyano group and methoxy substituent can influence the electronic properties of polymers and other materials derived from this compound. Recent studies have shown that derivatives of this compound can be used as precursors for the synthesis of conductive polymers and other advanced materials with unique properties.

The physical and chemical properties of Ethyl 2-bromo-5-cyano-4-methoxybenzoate have been extensively characterized. It is typically obtained as a white crystalline solid with a melting point ranging from 60 to 63°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). Its stability under various reaction conditions has been well-documented, making it suitable for use in both laboratory-scale and industrial-scale processes.

Safety considerations are an important aspect when handling Ethyl 2-bromo-5-cyano-4-methoxybenzoate. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, Ethyl 2-bromo-5-cyano-4-methoxybenzoate (CAS No. 1805490-75-8) is a multifunctional organic compound with significant potential in various fields, including synthetic chemistry, medicinal chemistry, and materials science. Its unique combination of functional groups makes it an attractive intermediate for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to explore new applications and transformations involving this compound, further highlighting its importance in modern chemical research.